Cas no 2138206-73-0 (1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one)

• Product Name: 1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one
• CAS No: 2138206-73-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6136708
• PubChem ID: 165800283
• Update Time: 2025-08-05

1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-704616
• 1-(azidomethyl)-2-oxaspiro[4.6]undecan-3-one
• 2138206-73-0
• 1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one

• Inchi： 1S/C11H17N3O2/c12-14-13-8-9-11(7-10(15)16-9)5-3-1-2-4-6-11/h9H,1-8H2
• InChI Key： MACZWURDQDBXCE-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1CN=[N+]=[N-])CCCCCC2)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.7Ų

Additional information on 1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one

1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one: A Comprehensive Overview

The compound 1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one (CAS No. 2138206-73-0) is a unique organic molecule with a spirocyclic structure, combining a lactone ring and an azidomethyl group. This compound has garnered attention in the fields of organic chemistry, materials science, and drug discovery due to its versatile functional groups and potential applications in chemical synthesis and catalysis.

The spirocyclic structure of this compound is characterized by two rings sharing a single atom, creating a rigid and strained framework that can influence its reactivity and stability. The azidomethyl group (-N₃) attached to the spirocyclic system introduces additional reactivity, making it a valuable building block in click chemistry and other azide-based reactions. Recent studies have explored the use of such azide-containing compounds in the synthesis of bioactive molecules and advanced materials.

One of the key areas of research involving 1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one is its application in click chemistry. The azide group can undergo rapid and selective cycloaddition reactions with alkyne or alkene partners, enabling the construction of complex molecular architectures with high efficiency. This property has been leveraged in the development of novel drug delivery systems, where the spirocyclic structure provides a stable scaffold for attaching bioactive payloads.

In addition to its role in chemical synthesis, this compound has shown promise in catalytic applications. The lactone ring and azidomethyl group can act as coordinating sites for metal catalysts, facilitating various transformations such as oxidation, reduction, and cross-coupling reactions. Recent advancements in asymmetric catalysis have highlighted the potential of spirocyclic compounds like this one to serve as chiral ligands or catalyst supports.

The synthesis of 1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one involves a multi-step process that typically begins with the preparation of the spirocyclic precursor followed by functionalization with the azidomethyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications.

From a structural standpoint, the compound's rigid spirocyclic framework provides opportunities for studying molecular recognition and self-assembly phenomena. Its ability to form supramolecular complexes has been explored in the context of designing new materials with tailored mechanical or electronic properties.

Recent studies have also focused on the biological activity of this compound and its derivatives. Initial assays suggest that it may exhibit modulatory effects on key cellular pathways, making it a candidate for further exploration in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

In conclusion, 1-(Azidomethyl)-2-oxaspiro[4.6]undecan-3-one (CAS No. 2138206-73-0) represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure, reactivity, and potential applications continue to drive research efforts aimed at unlocking its full potential in materials science, catalysis, and therapeutic development.